Cas no 1823104-80-8 ((5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester)

• Product Name: (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester
• CAS No: 1823104-80-8
• MF: C₁₃H₁₇BO₄
• MW: 248.082684278488
• MDL: MFCD16994393
• CID: 4621342
• Update Time: 2025-05-20

(5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 4-HYDROXY-3-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)BENZALDEHYDE
• (5-FORMYL-2-HYDROXYPHENYL)BORONIC ACID PINACOL ESTER
• 4-Hydroxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-benzaldehyde
• YXC10480
• MB15566
• (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester

• MDL： MFCD16994393
• Inchi： 1S/C13H17BO4/c1-12(2)13(3,4)18-14(17-12)10-7-9(8-15)5-6-11(10)16/h5-8,16H,1-4H3
• InChI Key： OKJQVOFTWMGSCJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C=O)C=CC=2O)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 313
• Topological Polar Surface Area: 55.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes

Additional information on (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester

Introduction to (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester (CAS No. 1823104-80-8)

(5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester, identified by its CAS number 1823104-80-8, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This boronic acid derivative is particularly valued for its utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis and drug discovery. The compound's unique structural features, combining a formyl group and a hydroxyl group on a phenyl ring with a boronic acid pinacol ester moiety, make it an intriguing candidate for various synthetic applications.

The significance of (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester lies in its ability to facilitate the formation of carbon-carbon bonds under mild conditions, which is crucial for constructing complex molecular architectures. Boronic acids are well-known for their role in palladium-catalyzed cross-coupling reactions, and the pinacol ester group enhances stability while maintaining reactivity. This makes the compound particularly useful in the synthesis of biaryl compounds, which are prevalent in many pharmacologically active agents.

In recent years, there has been a surge in research focused on developing novel boronic acid derivatives for therapeutic applications. The formyl group in (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester provides additional functionality, allowing for further derivatization and customization. This has opened up new avenues for medicinal chemists to explore, particularly in the design of small-molecule inhibitors and probes. For instance, researchers have leveraged this compound to develop inhibitors targeting specific enzymes involved in inflammatory pathways, showcasing its potential in drug discovery.

The hydroxyl group on the phenyl ring also contributes to the compound's versatility. Hydroxyl-functionalized boronic acids can participate in various chemical transformations, including oxidation and reduction reactions, which are essential for constructing more intricate molecular frameworks. This dual functionality has made (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester a valuable tool in synthetic chemistry, enabling the rapid assembly of complex structures with high precision.

One of the most compelling aspects of this compound is its role in facilitating green chemistry initiatives. Traditional cross-coupling reactions often require harsh conditions and toxic reagents, but the use of boronic acids offers a more environmentally friendly alternative. The mild reaction conditions required for Suzuki-Miyaura couplings reduce waste generation and energy consumption, aligning with the growing emphasis on sustainable practices in chemical synthesis. This has led to increased adoption of boronic acid derivatives like (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester in both academic and industrial settings.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of boronic acid derivatives. These compounds have shown promise in various disease models, including cancer and infectious diseases. For example, studies have demonstrated that boron-containing compounds can exhibit potent antitumor activity by interfering with critical biological pathways. The structural features of (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester, including its ability to undergo cross-coupling reactions efficiently, make it an attractive scaffold for designing novel therapeutic agents.

In addition to its pharmaceutical applications, this compound has found utility in materials science and nanotechnology. Boronic acids are known to form coordination complexes with metal ions, which can be exploited for the development of smart materials and sensors. The unique reactivity of (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester allows researchers to tailor these complexes for specific applications, such as surface modification or catalysis.

The synthesis of (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester is another area where significant advancements have been made. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. These improvements have not only reduced costs but also made it more accessible for widespread use in research and industrial applications. Techniques such as flow chemistry and automated synthesis have further streamlined the production process, ensuring that researchers can focus on their core scientific objectives without being hindered by logistical challenges.

The future prospects for this compound are promising, with ongoing research exploring new applications and functionalities. As our understanding of chemical interactions continues to evolve, it is likely that (5-Formyl-2-Hydroxyphenyl)Boronic Acid Pinacol Ester will play an increasingly important role in drug discovery, materials science, and beyond. Its unique combination of reactivity and stability positions it as a cornerstone compound in modern chemical research.